1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine
Overview
Description
1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine, also known as TAPP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. TAPP has been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects.
Mechanism of Action
The mechanism of action of 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine is not fully understood, but it is believed to involve the inhibition of bacterial cell wall synthesis and disruption of the bacterial membrane. 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine has been shown to have a low toxicity profile and is well-tolerated in vivo. In animal studies, 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine has been shown to decrease inflammation and reduce tumor growth. 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine is its broad spectrum of biological activity, which makes it a promising candidate for the development of novel therapeutics. However, the synthesis of 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine can be challenging and requires specialized equipment and expertise. In addition, further studies are needed to fully elucidate the mechanism of action and optimize the pharmacokinetic properties of 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine.
Future Directions
For the study of 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine include the development of more efficient synthesis methods, the optimization of pharmacokinetic properties, and the evaluation of its therapeutic potential in vivo. 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine may also have applications in the development of novel antimicrobial agents and cancer therapeutics. Further studies are needed to fully understand the mechanism of action and potential side effects of 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine.
Scientific Research Applications
1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess antimicrobial activity against a wide range of pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), Escherichia coli, and Pseudomonas aeruginosa. 1-(2-phenylethyl)-4-(2-thienylacetyl)piperazine has also demonstrated antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer.
properties
IUPAC Name |
1-[4-(2-phenylethyl)piperazin-1-yl]-2-thiophen-2-ylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2OS/c21-18(15-17-7-4-14-22-17)20-12-10-19(11-13-20)9-8-16-5-2-1-3-6-16/h1-7,14H,8-13,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTKATFHRHXMKHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC=CC=C2)C(=O)CC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2-Phenylethyl)piperazin-1-yl]-2-(thiophen-2-yl)ethanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-methyl-5-phenyl-2-thiophenecarboxamide](/img/structure/B4181453.png)
![1-phenyl-N-[2-(1-piperidinyl)ethyl]methanesulfonamide hydrochloride](/img/structure/B4181457.png)
![N-[1-(3,4-dimethylphenyl)ethyl]-2-methyl-3-furamide](/img/structure/B4181468.png)
![1-(2-phenylethyl)-4-[(phenylthio)acetyl]piperazine](/img/structure/B4181482.png)
![N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-3-ethoxybenzamide](/img/structure/B4181494.png)
![3-methyl-N-[4-nitro-2-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide](/img/structure/B4181500.png)
![4-[(2,5-dimethylphenyl)sulfonyl]-N-(3-fluorophenyl)-1-piperazinecarbothioamide](/img/structure/B4181505.png)